Cas no 55514-12-0 (QUINOLINIUM, 1-METHYL-2-(METHYLTHIO)-)

55514-12-0 structure
Product name:QUINOLINIUM, 1-METHYL-2-(METHYLTHIO)-
QUINOLINIUM, 1-METHYL-2-(METHYLTHIO)- Chemical and Physical Properties
Names and Identifiers
-
- QUINOLINIUM, 1-METHYL-2-(METHYLTHIO)-
- SCHEMBL6206493
- 1-methyl-2-(methylthio)quinolinium
- 1-methyl-2-(methylsulfanyl)quinolinium
- CHEMBL1197994
- AKOS001584750
- 55514-12-0
- STK829689
- DTXSID901296142
- 1-METHYL-2-(METHYLSULFANYL)QUINOLIN-1-IUM
-
- Inchi: InChI=1S/C11H12NS/c1-12-10-6-4-3-5-9(10)7-8-11(12)13-2/h3-8H,1-2H3/q+1
- InChI Key: WSGTYHLPPULYTK-UHFFFAOYSA-N
- SMILES: C[N+]1=C(C=CC2=CC=CC=C21)SC
Computed Properties
- Exact Mass: 190.06904556g/mol
- Monoisotopic Mass: 190.06904556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.2Ų
QUINOLINIUM, 1-METHYL-2-(METHYLTHIO)- Related Literature
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Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
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N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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